molecular formula C12H9BrClNO2 B1303697 Ethyl 6-bromo-4-chloroquinoline-3-carboxylate CAS No. 206257-39-8

Ethyl 6-bromo-4-chloroquinoline-3-carboxylate

Cat. No. B1303697
M. Wt: 314.56 g/mol
InChI Key: YGMLKBFPHVLHGT-UHFFFAOYSA-N
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Patent
US09428503B2

Procedure details

On a larger scale, ethyl 6-bromo-1-[(4-methoxyphenyl)methyl]-4-oxoquinoline-3-carboxylate (5765 g, 13.85 mol) was charged to the vessel with thionyl chloride (28.8 L). An exotherm from 20-26° C. was observed. DMF (4.4 mL) was added with no observed exotherm and the batch heated to 75° C. and stirred for 17 h. HPLC showed 1.3% starting material remained with 98.0% product. The reaction was concentrated in vacuo and the residue azeotroped with toluene (25 L). The resulting solid was then slurried in heptane (18.5 L) for 2.5 h, filtered and washed with heptane (3×4 L). The solid was dried under vacuum at 35° C. to give 4077 g of the desired material (93% crude yield) which contained ˜5% of ethyl 6-bromo-1-[(4-methoxyphenyl)methyl]-4-oxoquinoline-3-carboxylate in addition to ˜4% hydrolysis product by HPLC (90% pure). The crude material (4077 g) was returned to the vessel and reprocessed with thionyl chloride (14.5 L) and DMF (2.2 mL). The mixture was heated to 75° C. for 40 h. The thionyl chloride was removed in vacuo and the residue azeotroped with toluene (10 L). The residue was slurried in heptane (18 L) for ˜16 h at 20° C. The solid was collected by filtration, one portion being filtered under nitrogen and washed with heptane (3 L) to yield 2196 g of desired material (90% NMR assay, 99% by HPLC). The remainder of the batch was filtered under air and washed with heptane (3 L) to yield 1905 g of the desired material (88% NMR assay, 99% by HPLC). The yellow solids were combined for further processing (4101 g, 3653 g active, 83% yield, 99% by HPLC).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
crude material
Quantity
4077 g
Type
reactant
Reaction Step Two
Quantity
14.5 L
Type
reactant
Reaction Step Three
Name
Quantity
2.2 mL
Type
solvent
Reaction Step Four

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8](CC1C=CC(OC)=CC=1)[CH:7]=[C:6]([C:21]([O:23][CH2:24][CH3:25])=[O:22])[C:5]2=O.S(Cl)([Cl:29])=O>CN(C=O)C>[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[CH:7][C:6]([C:21]([O:23][CH2:24][CH3:25])=[O:22])=[C:5]2[Cl:29]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C2C(C(=CN(C2=CC1)CC1=CC=C(C=C1)OC)C(=O)OCC)=O
Step Two
Name
crude material
Quantity
4077 g
Type
reactant
Smiles
Step Three
Name
Quantity
14.5 L
Type
reactant
Smiles
S(=O)(Cl)Cl
Step Four
Name
Quantity
2.2 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
75 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
in addition
CUSTOM
Type
CUSTOM
Details
to ˜4% hydrolysis product by HPLC (90% pure)
CUSTOM
Type
CUSTOM
Details
The thionyl chloride was removed in vacuo
CUSTOM
Type
CUSTOM
Details
the residue azeotroped with toluene (10 L)
FILTRATION
Type
FILTRATION
Details
The solid was collected by filtration, one portion
FILTRATION
Type
FILTRATION
Details
being filtered under nitrogen
WASH
Type
WASH
Details
washed with heptane (3 L)

Outcomes

Product
Details
Reaction Time
16 h
Name
Type
product
Smiles
BrC=1C=C2C(=C(C=NC2=CC1)C(=O)OCC)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 2196 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.